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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694 Get Quote

Physical Properties of Triethyl Orthobenzoate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of Triethyl
orthobenzoate, specifically its boiling point and density. The information herein is curated for

professionals in research and development who require precise and reliable data for their work.

Core Physical Properties
Triethyl orthobenzoate, with the CAS number 1663-61-2, is a commercially available organic

compound. It presents as a liquid at room temperature.[1][2]

Data Presentation
The following table summarizes the key physical properties of Triethyl orthobenzoate.
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Physical Property Value Conditions

Boiling Point 239-241 °C
At standard atmospheric

pressure (lit.)[1][3][4][5]

80 °C At 0.1 mmHg (lit.)[1][3][5]

Density 0.991 g/mL At 25 °C (lit.)[1][2][3]

Experimental Protocols
The following sections detail generalized experimental methodologies for the determination of

boiling point and density, adaptable for Triethyl orthobenzoate. These protocols are based on

established laboratory techniques.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7][8] The capillary method is a common and reliable technique for determining the

boiling point of a small sample of liquid.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Sample of Triethyl orthobenzoate

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of Triethyl orthobenzoate is placed in a small test tube.
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A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is then immersed in a heating bath (Thiele tube).

The heating bath is gently and uniformly heated.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat source is removed when a continuous and rapid stream of bubbles is observed.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
The density of a substance is its mass per unit volume. For liquids, this can be determined by

measuring the mass of a known volume.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Sample of Triethyl orthobenzoate

Water bath for temperature control (optional but recommended for high accuracy)

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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A specific volume of Triethyl orthobenzoate is carefully added to the graduated cylinder.

The volume is read from the bottom of the meniscus.

The graduated cylinder containing the liquid is reweighed.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the mass of the filled graduated cylinder.

The density is calculated by dividing the mass of the liquid by its volume. For improved

accuracy, it is recommended to perform the measurement multiple times and average the

results.[9]

Logical Workflow
The following diagram illustrates the logical workflow for determining the physical properties of

a chemical compound like Triethyl orthobenzoate.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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